Cas no 58951-28-3 (1,4-Dithiin, 6-ethyl-2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide)

• Product Name: 1,4-Dithiin, 6-ethyl-2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide
• CAS No: 58951-28-3
• MF: C₈H₁₄O₄S₂
• MW: 238.324360370636
• CID: 340366
• PubChem ID: 12920076
• Update Time: 2025-04-19

1,4-Dithiin, 6-ethyl-2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin, 6-ethyl-2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide
• 6-ethyl-2,5-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide
• DTXSID00512996
• 6-Ethyl-2,5-dimethyl-2,3-dihydro-1lambda~6~,4lambda~6~-dithiine-1,1,4,4-tetrone
• SCHEMBL11400769
• 58951-28-3

• Inchi： 1S/C8H14O4S2/c1-4-8-7(3)13(9,10)5-6(2)14(8,11)12/h6H,4-5H2,1-3H3
• InChI Key： IKKLSMQTODBCPD-UHFFFAOYSA-N
• SMILES： S1(C(CC)=C(C)S(CC1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 238.03342
• Monoisotopic Mass: 238.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28